5-methoxy-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-2,4-dimethylbenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methoxy-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-2,4-dimethylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C27H29N5O4S and its molecular weight is 519.6 g/mol. The purity is usually 95%.
The exact mass of the compound 5-methoxy-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-2,4-dimethylbenzene-1-sulfonamide is 519.19402560 g/mol and the complexity rating of the compound is 795. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-methoxy-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-2,4-dimethylbenzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methoxy-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-2,4-dimethylbenzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Application in Perovskite Solar Cells
This compound has been used in the development of stable perovskite solar cells . It has been linked with diketopyrrolopyrrole or benzodithiophene moieties to create small-molecule hole transporting materials . These new compounds show better thermal stability than spiro-OMeTAD and have good hole extraction ability .
Use in Synthesis of Azo Dyes and Dithiocarbamate
The compound is an important starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate . These secondary amines form the constituents of many pharmaceuticals and agrochemicals .
Role in Lipid Peroxidation
The compound may play a role in lipid peroxidation, which is a process that occurs in cancer and inflammation models . The pathophysiological role of linoleic acid- and arachidonic acid-derived metabolites has made this enzyme a target for pharmacological research .
Development of Medicinal Scaffolds
Heterocycles based on the 1,2,3-triazole moiety, which could potentially be synthesized from this compound, have been utilized in the development of several medicinal scaffolds . These scaffolds demonstrate anti-HIV, antitubercular, antiviral, antibacterial, and anticancer activities .
Mechanism of Action
Target of Action
Similar compounds have been used as starting materials for the synthesis of many compounds such as azo dyes and dithiocarbamate .
Mode of Action
It’s known that similar compounds interact with their targets through hydrogen bonding .
Biochemical Pathways
Similar compounds are known to be involved in the synthesis of azo dyes and dithiocarbamate , which suggests that they may affect the biochemical pathways related to these processes.
Pharmacokinetics
Similar compounds are known to have good stability and are synthesized via schiff bases reduction route .
Result of Action
Similar compounds are known to form stable structures through intermolecular interactions .
properties
IUPAC Name |
5-methoxy-N-[4-[[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]amino]phenyl]-2,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29N5O4S/c1-17-14-18(2)25(16-24(17)36-5)37(33,34)32-22-8-6-21(7-9-22)30-27-28-19(3)15-26(31-27)29-20-10-12-23(35-4)13-11-20/h6-16,32H,1-5H3,(H2,28,29,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFFKLIRAMZTQET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=CC=C(C=C2)NC3=NC(=CC(=N3)NC4=CC=C(C=C4)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
519.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.